Cas no 2171151-22-5 ((2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171151-22-5
• MF: C₃₀H₃₂N₂O₆
• MW: 516.584888458252
• CID: 6520868
• PubChem ID: 165574343
• Update Time: 2025-07-02

(2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 2171151-22-5
• EN300-1537427
• (2R,3S)-3-(benzyloxy)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid

• Inchi： 1S/C30H32N2O6/c1-20(37-18-21-10-3-2-4-11-21)28(29(34)35)32-27(33)16-9-17-31-30(36)38-19-26-24-14-7-5-12-22(24)23-13-6-8-15-25(23)26/h2-8,10-15,20,26,28H,9,16-19H2,1H3,(H,31,36)(H,32,33)(H,34,35)/t20-,28+/m0/s1
• InChI Key： TVDFYIYYFGLJQI-WTYVLRPYSA-N
• SMILES： O(C(NCCCC(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 516.22603674g/mol
• Monoisotopic Mass: 516.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Analysis of (2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171151-22-5)

The compound (2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171151-22-5) is a highly specialized chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a benzyloxy group and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for the development of novel therapeutics. Researchers and industry professionals are increasingly interested in this compound due to its role in advancing peptide-based drug discovery and bioconjugation techniques.

In recent years, the demand for Fmoc-protected amino acids like (2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has surged, driven by the growing focus on targeted drug delivery and precision medicine. The compound's ability to facilitate solid-phase peptide synthesis (SPPS) has made it indispensable in laboratories worldwide. Its chiral centers at the 2R and 3S positions ensure high stereochemical purity, a critical factor in the synthesis of biologically active peptides. This aligns with the current trend of optimizing peptide stability and bioavailability in drug development.

One of the most searched topics in this domain is the role of Fmoc groups in peptide synthesis. The Fmoc-protecting group in (2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is particularly noteworthy for its orthogonality and ease of removal under mild basic conditions, making it ideal for automated peptide synthesizers. This feature has been widely discussed in forums and research papers, especially in the context of green chemistry and sustainable synthesis practices. Additionally, the compound's benzyloxy moiety offers further functionalization opportunities, enabling the creation of complex peptide architectures.

Another hot topic is the application of chiral building blocks in drug design. The stereospecificity of (2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid ensures that it can be used to synthesize enantiomerically pure peptides, which are often required for receptor-targeted therapies. This is particularly relevant in the development of anticancer peptides and antimicrobial agents, where chirality plays a pivotal role in biological activity. Researchers are also exploring its potential in biomaterial science, such as the design of peptide hydrogels for tissue engineering.

From a technical standpoint, the synthesis and handling of (2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid require expertise in organic chemistry and peptide modification techniques. Its CAS No. 2171151-22-5 is frequently referenced in patent filings and academic publications, highlighting its industrial and academic significance. The compound's stability under various pH conditions and its compatibility with N-terminal modification strategies further enhance its utility in high-throughput screening and combinatorial chemistry.

In conclusion, (2R,3S)-3-(benzyloxy)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171151-22-5) represents a critical tool in modern peptide research and pharmaceutical innovation. Its unique structural features and versatile applications align with current scientific trends, making it a subject of ongoing exploration. As the field of peptide therapeutics continues to evolve, this compound is poised to play an even greater role in shaping the future of drug discovery and biomedical engineering.